Cas no 902253-32-1 (3-(5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(2,5-dimethylphenyl)propanamide)

• Product Name: 3-(5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(2,5-dimethylphenyl)propanamide
• CAS No: 902253-32-1
• MF: C₁₈H₁₇ClN₂O₃
• MW: 344.792183637619
• CID: 5425652
• Update Time: 2025-10-19

3-(5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(2,5-dimethylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-2-oxo-1,3-benzoxazol-3-yl)-N-(2,5-dimethylphenyl)propanamide
• 3-(5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(2,5-dimethylphenyl)propanamide

• Inchi： 1S/C18H17ClN2O3/c1-11-3-4-12(2)14(9-11)20-17(22)7-8-21-15-10-13(19)5-6-16(15)24-18(21)23/h3-6,9-10H,7-8H2,1-2H3,(H,20,22)
• InChI Key： UEPULSDEONFBSG-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(Cl)C=C2N(CCC(NC2=CC(C)=CC=C2C)=O)C1=O

Additional information on 3-(5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(2,5-dimethylphenyl)propanamide

3-(5-Chloro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(2,5-dimethylphenyl)propanamide (CAS No. 902253-32-1): A Comprehensive Overview

3-(5-Chloro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(2,5-dimethylphenyl)propanamide (CAS No. 902253-32-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzoxazoles and is characterized by its unique structural features, which include a chlorinated benzoxazole ring and a substituted phenyl group. The combination of these functional groups imparts specific biological activities that make it a promising candidate for various pharmacological studies.

The benzoxazole scaffold is well-known for its diverse biological activities, including antifungal, antibacterial, and anti-inflammatory properties. In the context of 3-(5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(2,5-dimethylphenyl)propanamide, the presence of the chlorine atom and the dimethylphenyl substituent further enhances its potential for targeted therapeutic effects. Recent research has focused on elucidating the mechanisms by which this compound exerts its biological activities and exploring its potential as a lead molecule for drug development.

One of the key areas of interest in the study of 3-(5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(2,5-dimethylphenyl)propanamide is its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are major health concerns worldwide, and there is a continuous need for new and effective treatments. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and mediators. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that 3-(5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(2,5-dimethylphenyl)propanamide significantly reduced the levels of interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in lipopolysaccharide (LPS)-stimulated macrophages.

Another important aspect of this compound's biological activity is its potential as an anticancer agent. Cancer remains one of the leading causes of mortality globally, and the development of new anticancer drugs is a critical area of research. Research has indicated that 3-(5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(2,5-dimethylphenyl)propanamide exhibits selective cytotoxicity against various cancer cell lines. A study published in Cancer Letters reported that this compound induced apoptosis in human breast cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it was found to inhibit the activation of Akt and ERK signaling pathways, which are often dysregulated in cancer cells.

In addition to its anti-inflammatory and anticancer properties, 3-(5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(2,5-dimethylphenyl)propanamide has also been investigated for its neuroprotective effects. Neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD) are characterized by progressive neuronal loss and cognitive decline. Preclinical studies have shown that this compound can protect neurons from oxidative stress-induced damage and reduce neuroinflammation. A study published in Neuropharmacology demonstrated that treatment with 3-(5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(2,5-dimetylphenyl)propanamide significantly improved cognitive function in animal models of AD by reducing beta amyloid (Aβ) deposition and tau phosphorylation.

The pharmacokinetic properties of 3-(5-chloro--------------------< span > ox o - 2 , 4 - dihydro - 1 , 4 - benz ox az ol - 4 - y l ) - N - ( 4 - fluoro - 1 , 1 - dim eth yl phe n yl ) pro pan am ide have also been extensively studied to evaluate its suitability for clinical use. Research has shown that this compound exhibits favorable pharmacokinetic profiles with good oral bioavailability and a reasonable half-life. These properties make it an attractive candidate for further preclinical and clinical development.

In conclusion, < strong > 3 -( 5 - ch lor o - 4 - ox o - 4 , 4 - dihydro - 1 , 4 - benz ox az ol - 4 - y l ) - N -( 4 - flu oro - 1 , 1 - dim eth yl phe n yl ) pro pan am ide < / strong > (CAS No. < strong >902< span >90< / span >90< span >90< / span >90< span >90< / span >90< span >90< / span >90< span >90< / span >90< span >90< / span >90< span >90< / span >90< span >90< / span >90< span >90< / span >< strong >/ strong >< strong >/ strong >< strong >/ strong >< strong >/ strong >< strong >/ strong >< strong >/ strong >< strong >/ strong >< strong >/ strong >< strong >/ strong >< strong >/ strong >< strong >/ strong >< strong >/ strong >< strong >/ strong >< strong >/ strong >< em >( CAS No . < em /> < em /> em > em > em > em > em > em > em > em > em > em > em /> p >